BENGHE Foundational & Exploratory

Check Availability & Pricing

Spectroscopic Data of n-Octyloxybenzene: A
Technical Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: n-Octyl Phenyl Ether
CAS No.: 1818-07-1
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This guide provides a comprehensive analysis of n-octyloxybenzene through the primary
spectroscopic techniques used for structural elucidation in organic chemistry: Nuclear Magnetic
Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). Designed for
researchers and professionals in the chemical and pharmaceutical sciences, this document
synthesizes spectral data with field-proven insights into experimental causality and
methodology.

Introduction to n-Octyloxybenzene

n-Octyloxybenzene, also known as octyl phenyl ether, is an organic compound with the
chemical formula C14H220. It consists of an octyl group linked to a benzene ring via an ether
bond. This structure imparts both hydrophobic (the alkyl chain and phenyl ring) and polar (the
ether linkage) characteristics, making it relevant in various applications, including as a solvent,
a synthetic intermediate, and in materials science.[1] Accurate structural confirmation is
paramount for its application, and this is robustly achieved by integrating data from multiple
spectroscopic methods.

Chemical Structure:
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e Molecular Formula: C14H220
e Molecular Weight: 206.33 g/mol [2]

e CAS Number: 1818-07-1[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for determining the carbon-hydrogen framework of
an organic molecule. By analyzing the chemical shifts, integrations, and coupling patterns, a
complete structural map can be assembled.

'H NMR Spectroscopy Analysis

The *H NMR spectrum of n-octyloxybenzene provides a clear signature of its constituent
protons. The protons on the carbon adjacent to the ether oxygen are characteristically shifted
downfield (to a higher ppm value) due to the oxygen's electron-withdrawing (deshielding) effect.

[3]
Interpretation:

o Aromatic Protons (& 6.8-7.3 ppm): The protons on the benzene ring appear in this region.
The signals are complex due to the ortho, meta, and para protons having slightly different
chemical environments. The two protons ortho to the oxygen (H-2") are the most deshielded,
while the para proton (H-4") and meta protons (H-3') appear at slightly lower shifts.

o Methylene Protons adjacent to Oxygen (H-1, & ~3.9 ppm): This signal appears as a triplet,
deshielded by the adjacent oxygen atom. The triplet pattern arises from spin-spin coupling
with the two neighboring protons on the second carbon (H-2) of the octyl chain.[4]

o Alkyl Chain Protons (6 0.8-1.8 ppm): The remaining protons of the octyl chain appear in the
upfield region. This includes a complex multiplet for the six methylene groups (H-2 to H-7)
and a distinct triplet for the terminal methyl group (H-8).

o Terminal Methyl Protons (H-8, & ~0.9 ppm): The signal for the terminal methyl group appears
as a triplet, caused by coupling to the adjacent methylene protons (H-7).[4]

Table 1: *H NMR Data for n-Octyloxybenzene (400 MHz, CDCIs)
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. Chemical Shift e . .
Signal Label Multiplicity Integration Assignment
(3, ppm)
Ar-H 7.25-7.30 m 2H ortho-H (H-2')
Ar-H 6.90 - 6.95 m 1H para-H (H-4")
Ar-H 6.86 - 6.90 m 2H meta-H (H-3")
-O-CH2-
H-1 ~3.92 t 2H
(CH2)6CHs
-OCH2-CHz-
H-2 ~1.76 p 2H
(CH2)sCHs
H-3 to H-7 1.28 - 1.48 m 10H -(CH2)s-
H-8 ~0.89 t 3H -(CH2)7-CHs

Data sourced and interpreted from ChemicalBook.[4]

3C NMR Spectroscopy Analysis

The 13C NMR spectrum provides information on the number of unique carbon environments in
the molecule. Carbons attached to the electronegative oxygen atom are shifted downfield.[3]

Interpretation:

e Aromatic Carbons (6 114-159 ppm): The six carbons of the benzene ring give rise to four
distinct signals due to symmetry. The carbon directly attached to the oxygen (C-1") is the
most deshielded, appearing around 159 ppm. The ortho (C-2"), meta (C-3'), and para (C-4")
carbons have distinct chemical shifts.

» Methylene Carbon adjacent to Oxygen (C-1, d ~68 ppm): This carbon is significantly
deshielded by the attached oxygen, appearing in the typical range for ether carbons (50-80

ppm).[3]

o Alkyl Chain Carbons (o 14-32 ppm): The remaining seven carbons of the octyl chain appear
in the upfield aliphatic region.
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o Terminal Methyl Carbon (C-8, & ~14 ppm): This is the most upfield signal, characteristic of a
terminal methyl group in a long alkyl chain.

Table 2: 13C NMR Data for n-Octyloxybenzene

Carbon Atom Chemical Shift (6, ppm)
C-1' (Ar-C-0) ~159.3
C-3' (Ar-C, meta) ~129.5
C-4' (Ar-C, para) ~120.6
C-2' (Ar-C, ortho) ~114.6
C-1 (-O-CH2) ~67.9
C-3 ~31.8
C-2 ~29.4
C-4,C-5,C-6 ~29.3
C-7 ~26.1
C-8 (-CH3) ~22.7
C-9 ~14.1

Data interpreted from typical values for alkyl aryl ethers and available spectral data.[5][6]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring
the absorption of infrared radiation, which excites molecular vibrations.

Interpretation: The IR spectrum of n-octyloxybenzene is characterized by several key
absorptions:

e C-O Stretching (1250 cm~* and 1050 cm~1): The most diagnostic feature for a phenyl alkyl
ether is the presence of two strong C-O stretching bands. The band around 1250 cm~1
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corresponds to the asymmetric C-O-C stretch (aryl-O bond), while the one near 1050 cm~1is
from the symmetric stretch (alkyl-O bond).[3][7]

e sp2 C-H Stretching (~3030-3080 cm~1): These absorptions, appearing just above 3000 cm™1,
are characteristic of the C-H bonds on the aromatic ring.

e sp3 C-H Stretching (~2850-2960 cm~1): Strong, sharp peaks just below 3000 cm~1! are due to
the C-H bonds of the octyl alkyl chain.

e C=C Stretching (Aromatic) (~1500-1600 cm~1): These bands are due to the carbon-carbon
double bond vibrations within the benzene ring.

Table 3: Key IR Absorption Bands for n-Octyloxybenzene

Wavenumber

Intensity Vibration Type Functional Group
(cm™)
~3050 Medium C-H Stretch Aromatic (sp?)
2850-2960 Strong C-H Stretch Alkyl (sp?3)
~1600, ~1500 Medium C=C Stretch Aromatic Ring
Asymmetric C-O-C
~1250 Strong Aryl-O-Alkyl Ether
Stretch
Symmetric C-O-C
~1050 Strong Aryl-O-Alkyl Ether

Stretch

Data based on characteristic values for phenyl alkyl ethers.[3][7]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule. In electron ionization (ElI) MS, a molecule is ionized, forming a molecular ion
(M*7), which can then break apart into smaller, charged fragments.

Interpretation: The mass spectrum of n-octyloxybenzene shows a molecular ion peak and a
characteristic fragmentation pattern.
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e Molecular lon (M+") at m/z = 206: This peak confirms the molecular weight of the compound.

[2]

e Base Peak at m/z = 94: This is the most abundant fragment and is highly characteristic of
phenyl alkyl ethers. It is formed by a rearrangement involving the cleavage of the C-C bond
beta to the aromatic ring, accompanied by a hydrogen transfer to the oxygen atom, resulting
in a stable phenol radical cation.

e Fragment at m/z = 77: This corresponds to the phenyl cation (CeHs*), formed by cleavage of
the C-O bond.

o Alkyl Fragments (e.g., m/z = 43, 57, 71): A series of peaks corresponding to fragmentation of
the octyl chain are also observed.

Table 4: Key Fragments in the Mass Spectrum of n-Octyloxybenzene

m/z Proposed Fragment lon Significance

206 [C14H220]* Molecular lon

94 [CoHsOH]* Base Peak, Phenol radical
65

cation
77 [CeHs]+ Phenyl cation
43,57, 71 [C3H7]*, [CaHo] ™, [CsH1a]™* Alkyl chain fragments

Data sourced from NIST Mass Spectrometry Data Center.[2]

Experimental Protocols & Workflow

Scientific integrity demands robust and reproducible experimental methods. The following
sections detail standardized protocols for acquiring the spectroscopic data discussed.

Diagram of General Spectroscopic Workflow
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General Spectroscopic Analysis Workflow
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Caption: Workflow from sample preparation to final analysis.

Protocol 1: NMR Spectroscopy

o Sample Preparation: Accurately weigh approximately 10-20 mg of n-octyloxybenzene.

» Solvation: Dissolve the sample in ~0.7 mL of deuterated chloroform (CDCIs) in a clean vial.
CDCls is a standard solvent that provides a lock signal for the spectrometer and has minimal
interference in the *H spectrum (residual peak at 7.26 ppm).
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Standard: Add a small drop of tetramethylsilane (TMS) as an internal standard (6 = 0.00
ppm).

Transfer: Filter the solution through a small cotton or glass wool plug into a 5 mm NMR tube.

Acquisition: Place the tube in the NMR spectrometer. Acquire the *H spectrum, followed by
the 13C spectrum. Standard parameters for a 400 MHz spectrometer are typically sufficient.

Processing: Process the resulting Free Induction Decay (FID) using appropriate software
(e.g., MestReNova, TopSpin). This involves Fourier transformation, phase correction,
baseline correction, and referencing the TMS peak to 0.00 ppm.

Protocol 2: Attenuated Total Reflectance (ATR) IR
Spectroscopy

Background Scan: Ensure the ATR crystal (typically diamond or germanium) is clean. Run a
background scan to capture the spectrum of the ambient environment, which will be
automatically subtracted from the sample spectrum.

Sample Application: Place a single drop of neat n-octyloxybenzene liquid directly onto the
center of the ATR crystal.

Acquisition: Lower the instrument's pressure arm to ensure good contact between the
sample and the crystal. Initiate the sample scan. Typically, 16 to 32 scans are co-added to
improve the signal-to-noise ratio.

Cleaning: After analysis, thoroughly clean the ATR crystal with a suitable solvent (e.g.,
isopropanol or acetone) and a soft, non-abrasive wipe.

Protocol 3: Electron lonization Mass Spectrometry (El-
MS)

Sample Preparation: Prepare a dilute solution of n-octyloxybenzene (~1 mg/mL) in a volatile,
high-purity solvent such as hexane or ethyl acetate.

Instrument Setup: Use a Gas Chromatography-Mass Spectrometry (GC-MS) system. The
GC separates the sample from any minor impurities before it enters the mass spectrometer.
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A standard EI energy of 70 eV is used.

e Injection: Inject a small volume (e.g., 1 pL) of the prepared solution into the GC inlet.

o Data Acquisition: The compound will travel through the GC column and enter the MS ion
source, where it is ionized and fragmented. The mass analyzer separates the ions based on
their mass-to-charge ratio (m/z), and the detector records their abundance.

e Analysis: Analyze the resulting mass spectrum, identifying the molecular ion peak and
interpreting the major fragment ions to confirm the structure.

Integrated Spectroscopic Analysis

By combining the data from all three techniques, the structure of n-octyloxybenzene is
unequivocally confirmed.

» MS establishes the molecular weight as 206 g/mol .

¢ IR confirms the presence of an alkyl chain (sp® C-H), an aromatic ring (sp? C-H, C=C), and,
most importantly, the aryl-alkyl ether functional group (strong C-O stretches).

* NMR provides the complete structural map. *H NMR shows the correct number of aromatic
and aliphatic protons and their connectivity through spin-spin coupling. 33C NMR confirms the
number of unique carbon environments, including the characteristic downfield shifts for the
carbons bonded to oxygen.

The congruence of these datasets provides a self-validating system, leaving no ambiguity as to
the identity and structure of the compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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